![molecular formula C21H21F3N4O B1235165 N-(2-methylcyclohexyl)-5-phenyl-7-(trifluoromethyl)-3-pyrazolo[1,5-a]pyrimidinecarboxamide](/img/structure/B1235165.png)
N-(2-methylcyclohexyl)-5-phenyl-7-(trifluoromethyl)-3-pyrazolo[1,5-a]pyrimidinecarboxamide
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Overview
Description
N-(2-methylcyclohexyl)-5-phenyl-7-(trifluoromethyl)-3-pyrazolo[1,5-a]pyrimidinecarboxamide is a member of pyrimidines.
Scientific Research Applications
Synthesis and Biological Activity
Fungicidal Applications : Pyrazolo[1,5-a]pyrimidine derivatives, closely related to the chemical , have been synthesized and evaluated for fungicidal activities. These compounds, including N-phenyl-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide, demonstrated significant fungicidal activity against Basidiomycete species (Huppatz, 1985).
Anticancer Potential : A study synthesizing a compound structurally similar to the query chemical showed distinct inhibition on the proliferation of some cancer cell lines. The synthesis involved the condensation of dimethylamine with a pyrazolo[1,5-a]pyrimidine-3-carboxylic acid derivative (Liu et al., 2016).
Insecticidal Agents : Research on sulfonamide thiazole derivatives, including triazolo[1,5-a]pyrimidine, indicated potential as insecticidal agents against cotton leafworm, highlighting the diverse biological activities of this compound class (Soliman et al., 2020).
Anti-Influenza Activity : Benzamide-based pyrazolo[1,5-a]pyrimidines demonstrated significant antiviral activities against bird flu influenza (H5N1), suggesting the relevance of pyrazolo[1,5-a]pyrimidine derivatives in antiviral research (Hebishy et al., 2020).
Chemical Synthesis and Structural Studies
Synthesis Techniques : Studies have developed various synthetic techniques for pyrazolo[1,5-a]pyrimidine derivatives. These methods often involve reactions with aminopyrazoles or other heterocyclic amines, demonstrating the versatility of synthesis approaches for this compound class (Jismy et al., 2018).
Structural Characterization : The crystal structure and spectral data of related compounds have been extensively characterized. This includes studies on the structural analysis of pyrazolo[1,5-a]pyrimidine derivatives, providing insights into their chemical properties (Kaping et al., 2020).
Properties
Molecular Formula |
C21H21F3N4O |
---|---|
Molecular Weight |
402.4 g/mol |
IUPAC Name |
N-(2-methylcyclohexyl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide |
InChI |
InChI=1S/C21H21F3N4O/c1-13-7-5-6-10-16(13)27-20(29)15-12-25-28-18(21(22,23)24)11-17(26-19(15)28)14-8-3-2-4-9-14/h2-4,8-9,11-13,16H,5-7,10H2,1H3,(H,27,29) |
InChI Key |
ZQGXJOXUZPMWBO-UHFFFAOYSA-N |
SMILES |
CC1CCCCC1NC(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CC=C4 |
Canonical SMILES |
CC1CCCCC1NC(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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